Cas no 289677-07-2 (1,8-Naphthyridine-2-carboxamide(9CI))

• Product Name: 1,8-Naphthyridine-2-carboxamide(9CI)
• CAS No: 289677-07-2
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 249003
• PubChem ID: 4060749
• Update Time: 2025-04-19

1,8-Naphthyridine-2-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-carboxamide(9CI)
• 1,8-Naphthyridine-2-carboxamide
• naphthyridine carboxamide
• HMS518C19
• 289677-07-2
• SCHEMBL566150
• Peakdale1_000063
• AKOS006274437
• DTXSID40398897

• Inchi： 1S/C9H7N3O/c10-8(13)7-4-3-6-2-1-5-11-9(6)12-7/h1-5H,(H2,10,13)
• InChI Key： JKNBCQYLFYHBHU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC=NC2=N1)N

Computed Properties

• Exact Mass: 173.05901
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87